Cas no 102052-39-1 (1-(2,3-dichlorophenyl)propan-2-one)

1-(2,3-dichlorophenyl)propan-2-one structure
102052-39-1 structure
Product Name:1-(2,3-dichlorophenyl)propan-2-one
CAS No:102052-39-1
MF:C9H8Cl2O
MW:203.065220832825
MDL:MFCD03412402
CID:91231
PubChem ID:2734761
Update Time:2025-04-18

1-(2,3-dichlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichlorophenylacetone
    • 1-(2,3-dichlorophenyl)propan-2-one
    • 2,3-Dichlorophenylaceton
    • 1-(2,3-Dichlorophenyl)-propan-2-one
    • 2-Propanone, 1-(2,3-dichlorophenyl)-
    • 2,3-Dichlorophenylacetone, 98+%
    • EN300-214007
    • DTXSID50370487
    • SCHEMBL8984622
    • CEA05239
    • 102052-39-1
    • FT-0645272
    • AKOS015850186
    • MDL: MFCD03412402
    • Inchi: 1S/C9H8Cl2O/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4H,5H2,1H3
    • InChI Key: XDICTTCDZLICHJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1CC(C)=O)Cl

Computed Properties

  • Exact Mass: 201.99500
  • Monoisotopic Mass: 201.99522
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.27
  • Melting Point: Density:
  • Boiling Point: 271.3°Cat760mmHg
  • Flash Point: 112.5°C
  • Refractive Index: 1.541
  • PSA: 17.07000
  • LogP: 3.12490
  • Solubility: Not available

1-(2,3-dichlorophenyl)propan-2-one Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

1-(2,3-dichlorophenyl)propan-2-one Pricemore >>

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1-(2,3-dichlorophenyl)propan-2-one Production Method

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